Cas no 4198-62-3 (2-(6-chloro-1H-benzimidazol-2-yl)ethanethiol)

• Product Name: 2-(6-chloro-1H-benzimidazol-2-yl)ethanethiol
• CAS No: 4198-62-3
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 927619
• PubChem ID: 260864
• Update Time: 2025-04-19

2-(6-chloro-1H-benzimidazol-2-yl)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1H-benzimidazol-2-yl)ethanethiol
• 1h-benzimidazole-2-ethanethiol, 6-chloro-
• 2-(5-chloro-1(3)H-benzoimidazol-2-yl)-ethanethiol
• 5-Chlor-2-(mercapto-aethyl)-benzimidazol
• AC1L641A
• AC1Q3QVI
• AM-944
• AR-1C3301
• CTK1D6950
• NSC92672
• NSC-92672
• DTXSID90293843
• 4198-62-3

• Inchi： 1S/C9H9ClN2S/c10-6-1-2-7-8(5-6)12-9(11-7)3-4-13/h1-2,5,13H,3-4H2,(H,11,12)
• InChI Key： PAXXXTOYJAGWPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCS)=N2

Computed Properties

• Exact Mass: 212.01767
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• PSA: 28.68
• LogP: 2.68860